N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide

• IUPAC Name: N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide
• InChI: InChI=1S/C12H17NO2/c1-8(2)6-12(15)13-10-5-4-9(3)7-11(10)14/h4-5,7-8,14H,6H2,1-3H3,(H,13,15)
• InChI Key: SHBNLFWNJPGAPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC(C)C)O
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide, also known as HMB, is a naturally occurring substance that is produced in small amounts by the body during the metabolism of the essential amino acid leucine. HMB has been extensively studied for its potential role in enhancing muscle growth and improving athletic performance.

Mechanism of Action

The exact mechanism of action of N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide is not fully understood, but it is thought to work by reducing muscle protein breakdown and promoting protein synthesis. This compound may also have anti-inflammatory properties, which could help to reduce muscle damage and inflammation following exercise.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in the body. It has been shown to increase protein synthesis and decrease protein breakdown in muscle tissue, which could help to promote muscle growth and recovery. This compound may also have antioxidant and anti-inflammatory effects, which could help to reduce muscle damage and inflammation following exercise.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide in lab experiments is that it is a naturally occurring substance that is produced by the body, which means that it is generally well-tolerated and has a low risk of side effects. However, one limitation of using this compound in lab experiments is that it can be difficult to isolate and purify, which can make it challenging to study its effects in a controlled manner.

Future Directions

There are a number of potential future directions for research on N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide. Some researchers are interested in exploring its potential benefits for individuals with muscle-wasting conditions, such as sarcopenia or cachexia. Others are interested in investigating its potential as a treatment for other conditions, such as Alzheimer's disease or diabetes. Additionally, there is ongoing research into the optimal dosages and timing of this compound supplementation for athletes and individuals looking to improve their muscle mass and strength.

Synthesis Methods

N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide can be synthesized from the amino acid leucine through a series of enzymatic reactions. The process involves the conversion of leucine to alpha-ketoisocaproate, which is then converted to this compound through the action of an enzyme called alpha-ketoisocaproate dioxygenase.

Scientific Research Applications

N-(2-hydroxy-4-methylphenyl)-3-methylbutanamide has been the subject of numerous scientific studies, with a focus on its potential benefits for athletes and individuals looking to improve their muscle mass and strength. Some studies have suggested that this compound supplementation may help to reduce muscle damage and improve recovery following intense exercise.